Cas no 658082-02-1 (Benzonitrile, 3-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]-)

• Product Name: Benzonitrile, 3-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]-
• CAS No: 658082-02-1
• MF: C₁₇H₁₁BrN₂O
• MW: 339.186043024063
• CID: 1693655
• Update Time: 2024-09-02

Benzonitrile, 3-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]-

• Inchi： 1S/C17H11BrN2O/c18-15-5-4-14-6-7-20(17(21)16(14)9-15)11-13-3-1-2-12(8-13)10-19/h1-9H,11H2
• InChI Key： GFHUCGSAIBOSDB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CN2C=CC3=C(C2=O)C=C(Br)C=C3)=C1

Computed Properties

• Exact Mass: 338.00553

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 531.9±50.0 °C(Predicted)
• PSA: 44.1
• pka: -2.92±0.70(Predicted)